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Compound of Interest

Compound Name: lodophenol blue

Cat. No.: B1216900

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety protocols, handling procedures,
and disposal guidelines for lodophenol Blue (also known as 3',3",5',5"-
Tetraiodophenolsulfonphthalein). Adherence to these guidelines is paramount for ensuring
laboratory safety and minimizing environmental impact.

Chemical and Physical Properties

lodophenol Blue is a synthetic dye commonly utilized as a pH indicator in various chemical
and biological applications.[1] It is recognized for its distinct color transition from yellow in acidic
conditions to blue in alkaline environments.[1] The following tables summarize its key physical
and chemical properties.

Table 1: Physical Properties of lodophenol Blue
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Property Value Source
Melting Point 229 °C (decomposes) [2][3]
Boiling Point 615.3+55.0 °C (Predicted) [2]
Density 2.615+0.06 g/cm3 (Predicted)

Form Powder

Color Brown

Slightly soluble in water;
Solubil soluble in ethanol, methanol,
olubility
acetone, ether, and acetic

acid.

Table 2: Chemical Identification of lodophenol Blue

Identifier Value Source

4-[3-(4-hydroxy-3,5-
diiodophenyl)-1,1-dioxo-2,1A°-

IUPAC Name ]
benzoxathiol-3-yl]-2,6-
diiodophenol

CAS Number 4430-24-4

Molecular Formula C19H10l405S

Molecular Weight 857.96 g/mol
RXNYILISXGUYFG-

INChl Key

UHFFFAOYSA-N

C1=CC=C2C(=C1)C(0S2(=0)
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(C3=CC(=C(C(=C3)1)O)I)C4=C
C(=C(C(=C4)I)O)

Canonical SMILES

Safety and Hazards
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lodophenol Blue is classified as an irritant and requires careful handling to avoid exposure.
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard information.

Table 3: GHS Hazard Classification for lodophenol Blue

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin
) o ) H315: Causes
Corrosion/Irritatio 2 Warning o
skin irritation

n
Serious Eye H319: Causes
Damage/Eye 2 Warning serious eye
Irritation irritation
Specific Target
Organ Toxicity

] H335: May
(Single ) )

3 Warning cause respiratory
Exposure); Lo
) irritation
Respiratory Tract
Irritation
Source:

Primary Hazards:
e Irritant: Causes irritation to the skin, eyes, and respiratory system.

o Potential for Environmental Hazard: While specific data is limited, it is advised to handle with
care to avoid environmental contamination.

Toxicological Data: Quantitative toxicological data such as LD50 (median lethal dose) and
LC50 (median lethal concentration) for lodophenol Blue are not readily available in the public
domain based on the conducted research. It is recommended to treat this chemical with the
caution afforded to substances with unknown toxicological profiles.
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Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize the risk of exposure to lodophenol Blue.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder form to minimize dust generation and inhalation.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling lodophenol Blue:

e Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect
against dust particles and splashes.

o Skin Protection:
o Wear a lab coat or a chemical-resistant apron.
o Use compatible chemical-resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: If working outside of a fume hood or if dust is generated, a
NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.
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Doffing PPE
2. Goggles/Face Shield 3. Lab Coat 4. Respirator (if neededD
Donning PPE

(1. Lab Coat]—)(z. Respirator (if neededD—)@. Goggles/Face Shield
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Alert others in the area

!

Don appropriate PPE]

!

@ontain the spill with inert absorbent materiaD

!

(Carefully sweep or scoop up the materiaD

!

Glace in a labeled, sealed container for hazardous wast%

!

Clean the spill area with soap and water

!

Decontaminate tools and reusable PPE
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@te lodophenol Blue@‘

(Segregate waste from other chemical waste stream%

!

Use a dedicated, properly labeled hazardous waste container

!

Store the container in a designated satellite accumulation area

!

@range for pickup by a certified hazardous waste disposal servicg

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety,
Handling, and Disposal of lodophenol Blue]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216900#safety-handling-and-disposal-of-
iodophenol-blue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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